Cas no 74774-65-5 (Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester)
74774-65-5 structure
Product Name:Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester
CAS No:74774-65-5
MF:C17H14O6
MW:314.289465427399
CID:540565
PubChem ID:17997632
Update Time:2025-04-19
Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester
- (4-acetyloxyphenyl) 4-acetyloxybenzoate
- 4-Acetoxy-benzoic acid 4-acetoxy-phenyl ester
- SCHEMBL8850878
- 74774-65-5
- 4-(Acetyloxy)phenyl 4-(acetyloxy)benzoate
- DTXSID90592040
-
- Inchi: 1S/C17H14O6/c1-11(18)21-14-5-3-13(4-6-14)17(20)23-16-9-7-15(8-10-16)22-12(2)19/h3-10H,1-2H3
- InChI Key: WBINCQPIQJVCHQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC(C)=O)=O)C1C=CC(=CC=1)OC(C)=O
Computed Properties
- Exact Mass: 314.07902
- Monoisotopic Mass: 314.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
74774-65-5 (Benzoic acid, 4-(acetyloxy)-, 4-(acetyloxy)phenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 84-62-8(Diphenyl phthalate)
- 93-99-2(Phenyl benzoate)
- 94-30-4(Ethyl 4-methoxybenzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
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